Cas no 2503208-08-8 (7,7-difluorospiro3.5nonan-2-ol)

• Product Name: 7,7-difluorospiro3.5nonan-2-ol
• CAS No: 2503208-08-8
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• MDL: MFCD32860097
• CID: 5670257
• PubChem ID: 155822563
• Update Time: 2023-11-27

7,7-difluorospiro3.5nonan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2503208-08-8
• 7,7-Difluorospiro[3.5]nonan-2-ol
• EN300-27146456
• Spiro[3.5]nonan-2-ol, 7,7-difluoro-
• 7,7-difluorospiro3.5nonan-2-ol

• MDL： MFCD32860097
• Inchi： 1S/C9H14F2O/c10-9(11)3-1-8(2-4-9)5-7(12)6-8/h7,12H,1-6H2
• InChI Key： NOKRTBFDDLZUAH-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)CC(C2)O)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 235.9±40.0 °C(Predicted)
• pka: 14.68±0.40(Predicted)